2-(Chlorosulfonyl)-3-methylbenzoic acid

Core Science & Biosynthesis

Technical Guide: Spectroscopic Characterization of 2-(Chlorosulfonyl)-3-methylbenzoic Acid

The following technical guide details the spectroscopic characterization of 2-(Chlorosulfonyl)-3-methylbenzoic acid .

Molecular Weight: 234.66 g/mol

Executive Summary & Structural Context[1]

2-(Chlorosulfonyl)-3-methylbenzoic acid is a highly functionalized aromatic intermediate, primarily utilized in the synthesis of 7-methylsaccharin and related sultam-based pharmaceutical scaffolds.

The molecule presents a unique analytical challenge due to the "1,2,3-contiguous" substitution pattern on the benzene ring. The steric crowding between the carboxylic acid (C1), sulfonyl chloride (C2), and methyl group (C3) creates significant torsional strain, making the compound prone to spontaneous cyclization to 3-methyl-2-sulfobenzoic cyclic anhydride or hydrolysis to the sulfonic acid.

Analytical Directive: Researchers must differentiate the intact sulfonyl chloride from its hydrolyzed sulfonic acid counterpart and its cyclic anhydride form. This guide provides the specific spectral fingerprints required for this validation.

Analytical Workflow (Graphviz)

The following logic flow outlines the critical decision points in characterizing this moisture-sensitive intermediate.

Caption: Decision matrix for validating the integrity of the labile chlorosulfonyl group prior to full characterization.

Infrared Spectroscopy (FT-IR)

IR is the most rapid method to confirm the presence of the sulfonyl chloride functionality versus its hydrolysis products.

Key Diagnostic Bands[1]

Functional Group	Frequency ( )	Intensity	Mode	Diagnostic Note
Sulfonyl Chloride ( )	1365 – 1385	Strong	Asymmetric Stretch	Primary Indicator. Disappears upon hydrolysis.
Sulfonyl Chloride ( )	1170 – 1190	Strong	Symmetric Stretch	Distinctly sharper than sulfonic acid bands.
Carboxylic Acid ( )	1690 – 1715	Strong	Stretching	May shift to ~1730-1750 if cyclized to anhydride.
Acid Hydroxyl ( )	2500 – 3300	Broad	Stretching	"Hump" characteristic of carboxylic acid dimers.
Aromatic Ring ( )	1450, 1580	Medium	Skeleton
C-Cl Stretch	~380 – 420	Weak	Stretching	Often obscured in standard IR; requires Far-IR.

Technical Insight: If the spectrum shows a very broad band centered around 1150-1200

without the sharp splitting of the sulfonyl chloride, the sample has likely hydrolyzed to 3-methyl-2-sulfobenzoic acid .

Nuclear Magnetic Resonance ( & NMR)

Solvent Selection: Anhydrous Chloroform-d (

) is strictly preferred.

• Avoid DMSO-d6: DMSO is hygroscopic and nucleophilic; it can accelerate hydrolysis or react with the acid chloride to form an adduct.

NMR Data (Predicted/calculated)

The molecule possesses a 1,2,3-substitution pattern .[1] This creates an ABC spin system (or ABX depending on field strength) for the three aromatic protons.

Position	Shift ( ppm)	Multiplicity	Integration	Assignment
-COOH	11.0 – 13.0	Broad Singlet	1H	Carboxylic Acid proton (exchangeable).
H-6	8.05 – 8.15	Doublet (d)	1H	Ortho to COOH. Most deshielded aromatic.
H-4	7.55 – 7.65	Doublet (d)	1H	Ortho to , Meta to .
H-5	7.45 – 7.55	Triplet (t/dd)	1H	Meta to both COOH and .
-CH3	2.75 – 2.85	Singlet (s)	3H	Methyl group at C3.

Coupling Constants (

):

• (Ortho coupling)
• (Ortho coupling)
• (Meta coupling, often unresolved)

NMR Data (Decoupled)

Carbon Type	Shift ( ppm)	Assignment
Carbonyl	~168.5	Carboxylic Acid ( )
Quaternary C2	~142.0	Attached to (Deshielded)
Quaternary C1	~131.0	Attached to
Quaternary C3	~138.5	Attached to
Aromatic CH	135.0, 133.5, 129.0	Methine carbons (C4, C6, C5)
Aliphatic	20.5	Methyl Carbon ( )

Mass Spectrometry (MS)[3][4][5]

Ionization Mode: Electron Impact (EI) is preferred for the intact molecule. Electrospray Ionization (ESI) in negative mode usually detects the hydrolyzed sulfonic acid (

) or the methyl ester derivative if methanol is used as the carrier solvent.

Fragmentation Pattern (EI-MS)

• Molecular Ion (

  ): m/z 234 (Weak/Distinct).

• Isotope Pattern: A characteristic 3:1 ratio at m/z 234 and 236 confirms the presence of one Chlorine atom.

m/z	Fragment	Mechanism
234 / 236		Parent Ion.
199		Loss of Chlorine radical (Heterolytic cleavage of S-Cl).
170		Extrusion of (Rearrangement).
135		Loss of entire chlorosulfonyl group (Base peak candidate).
117		Further loss of water from the acid moiety.

Derivatization Tip (Senior Scientist Note): Direct MS analysis of sulfonyl chlorides is notoriously difficult due to column reactivity. It is standard protocol to derivatize the sample with excess piperidine or morpholine before LC-MS analysis. The resulting sulfonamide is stable and ionizes strongly in ESI+ mode.

Synthesis & Impurity Profile

Understanding the synthesis aids in identifying spectral impurities. This compound is typically accessed via the Sandmeyer reaction from 2-amino-3-methylbenzoic acid:

• Diazotization:

• Chlorosulfonation:

Common Impurities:

• 2-Chloro-3-methylbenzoic acid: Formed if the diazonium salt reacts with chloride instead of

  . (Check NMR: Missing methyl shift difference, missing IR sulfonyl bands).

• 3-Methyl-2-sulfobenzoic cyclic anhydride: Formed by internal dehydration. (Check IR: Carbonyl shift to ~1740

  ).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Authoritative source for general functional group shifts and IR bands).

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 3-(Chlorosulfonyl)benzoic acid. National Institute of Standards and Technology. Available at: [Link] (Used as homologous reference for fragmentation patterns).

• Ham, S. W., et al. (2014). "Sulfonyl chlorides as an efficient tool for the postsynthetic modification of Cr-MIL-101-SO3H". Chemical Communications. (Reference for IR characteristics of sulfonyl chlorides vs sulfonic acids). Available at: [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]

reactivity and stability of 2-(Chlorosulfonyl)-3-methylbenzoic acid

Executive Summary & Chemical Profile

2-(Chlorosulfonyl)-3-methylbenzoic acid (CAS: 926258-28-8 ) is a highly specialized bifunctional scaffold used primarily as a precursor for fused heterocyclic systems (e.g., saccharins) and sulfonylurea herbicides (e.g., Triflusulfuron-methyl).

Its chemical behavior is defined by the "Ortho-Effect" : the steric crowding of the chlorosulfonyl group (

) sandwiched between the carboxylic acid ( ) at position 1 and the methyl group ( ) at position 3. This unique substitution pattern dictates a reactivity profile that favors intramolecular cyclization over intermolecular substitution, requiring specific protocols for successful derivatization.

Property	Data
CAS Number	926258-28-8
Molecular Formula
Molecular Weight	234.66 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in polar aprotic solvents (THF, DMF, Acetone); reacts with water/alcohols.[1][2]
Storage	Inert atmosphere ( /Ar), 2–8°C. Moisture sensitive.

Structural Analysis: The Steric "Sandwich"

The reactivity of this molecule is governed by the steric environment of the sulfonyl chloride group.

• Electrophilicity: The sulfur atom is highly electrophilic, but attack by nucleophiles is sterically hindered by the adjacent C3-Methyl group.

• Intramolecular Proximity: The C1-Carboxylic acid is positioned perfectly to intercept the sulfonyl group or participate in cyclization reactions upon exposure to ammonia or primary amines.

• Acidic Synergy: The presence of the carboxylic acid makes the local environment acidic, which can auto-catalyze the hydrolysis of the sulfonyl chloride if moisture is present.

Stability Profile

Hydrolytic Instability

Like all sulfonyl chlorides, this compound is susceptible to hydrolysis, converting to 2-sulfo-3-methylbenzoic acid (a sulfonic acid) and HCl.

• Mechanism: Nucleophilic attack of water at the sulfur atom.

• Rate: Slower than unhindered benzenesulfonyl chlorides due to the C3-methyl shielding, but still rapid in open air.

• Indicator: Evolution of HCl fumes (visible as white smoke) and a decrease in melting point.

Thermal Stability

• Desulfonylation: At elevated temperatures (>100°C) without a nucleophile, the

  group can undergo thermal homolysis or elimination of , particularly if metal catalysts (Fe, Cu) are present.

• Cyclodehydration: Upon heating, the carboxylic acid and sulfonyl chloride may attempt to condense, but this usually requires a nitrogen source to form the stable saccharin ring.

Storage Protocol:

• Container: Tightly sealed glass or fluoropolymer (PFA/FEP) bottle.

• Atmosphere: Purge with dry Nitrogen or Argon before sealing.

• Desiccant: Store in a secondary container with activated silica gel or

  .

Reactivity Map & Synthetic Transformations

The following diagram illustrates the primary reaction pathways. The Saccharin Route is the most thermodynamically favored outcome when reacting with ammonia.

Figure 1: Reactivity pathways. Note the dominant cyclization route to 7-Methylsaccharin with ammonia.

Experimental Protocols

Protocol A: Synthesis of 7-Methylsaccharin (Cyclization)

Target: Conversion of the acid to the cyclic sulfonimide.

Rationale: The reaction with ammonia does not stop at the sulfonamide stage (

) because the adjacent carboxylic acid immediately condenses with the sulfonamide nitrogen to close the ring.

Reagents:

• 2-(Chlorosulfonyl)-3-methylbenzoic acid (1.0 eq)

• Ammonium Hydroxide (28-30%

  , excess)

• Solvent: Water or THF/Water mixture.

Procedure:

• Preparation: Cool 50 mL of concentrated ammonium hydroxide to 0–5°C in a round-bottom flask.

• Addition: Slowly add 2-(chlorosulfonyl)-3-methylbenzoic acid (5.0 g) portion-wise. Caution: Exothermic reaction.

• Reaction: Stir the mixture at 0–5°C for 1 hour, then allow to warm to room temperature over 2 hours.

• Acidification: Carefully acidify the solution with concentrated HCl to pH < 2. The product, 7-methylsaccharin , will precipitate as a white solid.

• Isolation: Filter the solid, wash with cold water, and dry under vacuum.

Protocol B: Synthesis of Sulfonamides (Intermolecular)

Target: Reaction with primary amines (

) without cyclization.

Rationale: To prevent cyclization to the saccharin derivative, the carboxylic acid must be protected (e.g., as an ester) prior to sulfonamide formation, or the reaction must be performed under mild conditions where the amide coupling (COOH + NH) is kinetically disfavored. However, using the Methyl Ester (Methyl 2-(chlorosulfonyl)-3-methylbenzoate) is the standard approach for clean sulfonamide synthesis.

Procedure (via Methyl Ester):

• Esterification: Treat the starting acid with Thionyl Chloride (

  ) in Methanol at 0°C to form the methyl ester. (Note: is stable to MeOH at low temp for short durations, but converts COOH to COCl which then forms COOMe).

• Coupling: Dissolve the methyl ester in DCM. Add amine (1.1 eq) and Triethylamine (2.0 eq) at 0°C.

• Workup: Wash with dilute HCl, dry over

  , and concentrate.

Synthesis of the Core Scaffold

For researchers needing to synthesize the core material from scratch, the modern industrial route avoids the hazardous diazonium salt method (Sandmeyer) in favor of a "Green" thioether oxidation.

Figure 2: Synthesis via Thioether Oxidation.

Step-by-Step Summary:

• Nucleophilic Substitution: 2-nitro-3-methylbenzoic acid is reacted with benzyl isothiourea hydrochloride under basic conditions to displace the nitro group, forming the benzyl thioether.

• Oxidative Chlorination: The thioether is treated with chlorine gas (

  ) in water/DCM. This cleaves the benzyl group and oxidizes the sulfur directly to the sulfonyl chloride in one pot.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 19011298, 7-Methylsaccharin. Retrieved October 26, 2025, from [Link]

• Google Patents. (2021). CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate.[3] Retrieved October 26, 2025, from

• ChemSrc. (2025). 7-Methylsaccharin CAS 136526-27-7 Properties and MSDS. Retrieved October 26, 2025, from [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. prepchem.com [prepchem.com]
• 3. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]

An In-depth Technical Guide to 2-(Chlorosulfonyl)-3-methylbenzoic Acid: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(chlorosulfonyl)-3-methylbenzoic acid, a pivotal intermediate in modern synthetic chemistry. We will delve into its synthesis, explore its chemical reactivity, and detail its primary applications, offering field-proven insights for its effective utilization in research and development.

Introduction and Strategic Overview

2-(Chlorosulfonyl)-3-methylbenzoic acid (CAS No. 926258-28-8) is a substituted aromatic compound featuring a carboxylic acid, a chlorosulfonyl group, and a methyl group.[1] This unique arrangement of functional groups makes it a highly valuable and reactive building block, particularly in the agrochemical sector. The chlorosulfonyl moiety is a potent electrophile, readily reacting with a wide array of nucleophiles, while the carboxylic acid and methyl groups offer further sites for chemical modification and influence the molecule's overall reactivity and physical properties. Its most notable application is as a key precursor in the industrial synthesis of the sulfonylurea herbicide, triflusulfuron-methyl.[2]

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for 2-(chlorosulfonyl)-3-methylbenzoic acid is presented below.

Property	Value	Source
CAS Number	926258-28-8	[1]
Molecular Formula	C₈H₇ClO₄S	[1]
Molecular Weight	234.66 g/mol	[1]
Physical Form	Solid	[1]
Purity	Typically ≥95%	[1]
Storage	Inert atmosphere, 2-8°C	[1]
GHS Hazard Statements	H314: Causes severe skin burns and eye damageH290: May be corrosive to metals	[1]
Signal Word	Danger	[1]

Safety Precautions: Due to its corrosive nature, handling of 2-(chlorosulfonyl)-3-methylbenzoic acid requires stringent safety protocols.[1] Use of personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, flush immediately with copious amounts of water and seek medical attention.[1]

Synthesis of 2-(Chlorosulfonyl)-3-methylbenzoic Acid

There are two primary synthetic routes for the preparation of 2-(chlorosulfonyl)-3-methylbenzoic acid and its esters, which are often used interchangeably in subsequent reactions.

Synthesis from 2-Nitro-3-methylbenzoic Acid (Cascade Reaction)

A modern and efficient approach involves a cascade reaction starting from methyl 2-nitro-3-methylbenzoate.[2] This method avoids the use of more hazardous reagents and allows for a continuous process, making it suitable for industrial-scale production.[2]

The overall synthetic pathway is as follows:

Caption: Synthesis of methyl 2-(chlorosulfonyl)-3-methylbenzoate from a nitro precursor.

Step-by-Step Protocol:

• Formation of the Benzyl Thioether Intermediate: In a suitable reactor, methyl 2-nitro-3-methylbenzoate and benzyl isothiourea hydrochloride are reacted in the presence of a base and a solvent (Solvent A).[2] The reaction mixture is stirred at a controlled temperature for a specified time to yield the benzyl thioether intermediate.[2]

• Oxidative Chlorosulfonation: The intermediate from Step 1 is then subjected to an oxidant, such as chlorine gas or sodium hypochlorite, in a second solvent (Solvent B).[2] This step proceeds at a controlled temperature to afford methyl 2-(chlorosulfonyl)-3-methylbenzoate.[2] The product can then be isolated and purified, or the solution can be carried forward directly into the next reaction step.[2]

Synthesis via Diazotization-Sulfonation

A more traditional route to synthesizing aryl sulfonyl chlorides is through the diazotization of an aromatic amine followed by a Sandmeyer-type reaction with sulfur dioxide and a copper catalyst. This method is also applicable to the synthesis of 2-(chlorosulfonyl)-3-methylbenzoic acid from 2-amino-3-methylbenzoic acid.[2]

Caption: Workflow for the diazotization-sulfonation synthesis route.

Step-by-Step Protocol:

• Diazotization: 2-Amino-3-methylbenzoic acid is dissolved in aqueous hydrochloric acid and cooled to 0-5°C in an ice bath. A solution of sodium nitrite in water is then added dropwise, maintaining the low temperature, to form the corresponding diazonium salt.

• Sulfonation: In a separate vessel, sulfur dioxide is bubbled through a solution of copper(I) chloride in a suitable solvent like acetic acid. The freshly prepared diazonium salt solution is then slowly added to this mixture. The reaction evolves nitrogen gas, and upon completion, the product, 2-(chlorosulfonyl)-3-methylbenzoic acid, can be isolated by quenching the reaction mixture with ice water and subsequent filtration.

Chemical Reactivity and Synthetic Utility

The high reactivity of the chlorosulfonyl group is the cornerstone of 2-(chlorosulfonyl)-3-methylbenzoic acid's utility as a synthetic intermediate. It readily undergoes nucleophilic substitution with a variety of nucleophiles to form stable sulfonamide, sulfonate ester, and sulfonic acid derivatives.

Formation of Sulfonamides

The reaction with primary or secondary amines is one of the most important transformations of sulfonyl chlorides, yielding sulfonamides. This reaction is fundamental to the synthesis of a vast number of biologically active molecules.

Caption: General reaction for the formation of sulfonamides.

This reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to scavenge the hydrochloric acid byproduct. The choice of amine dictates the properties of the resulting sulfonamide.

Formation of Sulfonate Esters

Reaction with alcohols or phenols in the presence of a base yields sulfonate esters. This transformation is useful for introducing the substituted benzoyl sulfonate moiety into other molecules.

Hydrolysis to Sulfonic Acid

The chlorosulfonyl group is sensitive to water and will hydrolyze to the corresponding sulfonic acid. This reaction is often considered a decomposition pathway but can be utilized if the sulfonic acid derivative is the desired product. Due to this reactivity, strict anhydrous conditions are necessary when handling 2-(chlorosulfonyl)-3-methylbenzoic acid if the chlorosulfonyl group is to be preserved.

Key Application: Synthesis of Triflusulfuron-methyl

The primary industrial application of 2-(chlorosulfonyl)-3-methylbenzoic acid is as a crucial building block in the synthesis of the herbicide triflusulfuron-methyl. This herbicide is a member of the sulfonylurea class, which is known for its high efficacy at low application rates.

The synthesis involves the coupling of the sulfonamide derived from 2-(chlorosulfonyl)-3-methylbenzoic acid with a substituted triazine carbamate.

Caption: Simplified workflow for the synthesis of Triflusulfuron-methyl.

The synthesis of triflusulfuron-methyl underscores the importance of 2-(chlorosulfonyl)-3-methylbenzoic acid as an industrial intermediate. The precise architecture of this starting material is essential for achieving the high herbicidal activity of the final product.

Conclusion

2-(Chlorosulfonyl)-3-methylbenzoic acid is a versatile and highly reactive synthetic intermediate with significant industrial importance. Its synthesis, primarily through a modern cascade reaction or traditional diazotization-sulfonation, provides a reliable source for this key building block. The reactivity of its chlorosulfonyl group allows for the straightforward synthesis of a variety of sulfonamide and sulfonate derivatives. While its primary application to date has been in the agrochemical industry for the production of triflusulfuron-methyl, its potential as a scaffold for the development of new pharmaceutical and materials science applications remains an active area of research. A thorough understanding of its properties, synthesis, and reactivity is crucial for any scientist or researcher looking to utilize this valuable compound in their work.

References

• Google Patents. (2021). CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate.

Sources

• 1. 2-(Chlorosulfonyl)-3-methylbenzoic acid | 926258-28-8 [sigmaaldrich.com]
• 2. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]

A Technical Guide to the Putative Mechanism of Action of 2-(Chlorosulfonyl)-3-methylbenzoic acid: A Chemocentric Analysis and Research Blueprint

Foreword: As a Senior Application Scientist, this guide is designed for researchers, scientists, and drug development professionals. The subject, 2-(Chlorosulfonyl)-3-methylbenzoic acid, is not a recognized therapeutic agent but rather a reactive chemical intermediate, primarily documented as a precursor in the synthesis of sulfonylurea herbicides like Triflusulfuron-methyl.[1] This document, therefore, deviates from a standard drug monograph. Instead, it provides an in-depth analysis of the compound's inherent chemical reactivity to propose a putative mechanism of biological action and lays out a comprehensive, self-validating experimental workflow to rigorously investigate this hypothesis.

Part 1: Foundational Chemistry and Inherent Reactivity

2-(Chlorosulfonyl)-3-methylbenzoic acid is an aromatic organic compound characterized by three key functional groups on a benzene ring: a carboxylic acid, a methyl group, and a highly reactive chlorosulfonyl (sulfonyl chloride) group. The biological potential of this molecule is almost entirely dictated by the electrophilic nature of the sulfonyl chloride moiety.

The sulfur atom in the -SO₂Cl group is in a high oxidation state and is bonded to two highly electronegative oxygen atoms and a chlorine atom. This electronic arrangement makes the sulfur atom highly electron-deficient and thus a potent electrophile. The chloride ion is an excellent leaving group, facilitating nucleophilic attack at the sulfur center.[2][3]

The predominant reaction mechanism for sulfonyl chlorides with nucleophiles is a bimolecular nucleophilic substitution (Sₙ2-like), which can proceed through either a concerted or a stepwise addition-elimination pathway depending on the conditions.[2][4] This inherent reactivity means that if introduced into a biological system, the compound is not likely to act as a classic reversible ligand but as a covalent modifier of biomolecules.

Property	Value / Description	Source
Molecular Formula	C₈H₇ClO₄S	[5]
Molecular Weight	234.66 g/mol	[5]
Key Reactive Group	Sulfonyl Chloride (-SO₂Cl)	[3]
Primary Reactivity	Highly electrophilic; susceptible to nucleophilic attack.	[3]
Known Use	Intermediate in the synthesis of herbicides.	[1]

Part 2: Proposed Biological Mechanism of Action: Irreversible Covalent Modification

Given the high reactivity of the sulfonyl chloride group, the most probable mechanism of action for 2-(Chlorosulfonyl)-3-methylbenzoic acid in a biological milieu is the irreversible covalent modification of proteins .

The cellular environment is rich with nucleophilic functional groups present on the side chains of amino acids. The sulfonyl chloride moiety is a potent electrophile, or "warhead," that will readily and irreversibly react with these nucleophiles. The most likely targets include:

• Lysine Residues: The ε-amino group (–NH₂) of lysine is a strong nucleophile, especially in microenvironments where its pKa is lowered or at physiological pH where a small fraction remains deprotonated. Its reaction with the sulfonyl chloride forms a highly stable sulfonamide bond.[6][7][8] This is often the most prevalent target for such electrophiles due to the high surface abundance of lysine residues.[6]

• Cysteine Residues: The thiol group (–SH) of cysteine is one of the most reactive nucleophiles in proteins. It can attack the sulfonyl chloride to form a thiosulfonate ester, although this is less common than sulfonamide formation.

• Tyrosine and Serine Residues: The hydroxyl groups of these residues can also act as nucleophiles, leading to the formation of sulfonate esters.

This covalent binding event is, for all practical purposes, irreversible. If the modification occurs on a residue within an enzyme's active site, a binding pocket, or an allosteric regulatory site, it would likely lead to the complete and permanent loss of that protein's function.

Caption: Proposed reaction mechanism of 2-(Chlorosulfonyl)-3-methylbenzoic acid with a protein.

Part 3: A Practical Guide to Elucidating the Mechanism of Action

For any researcher tasked with characterizing the biological effects of a reactive compound like 2-(Chlorosulfonyl)-3-methylbenzoic acid, a systematic, multi-phase approach is required. The following experimental workflow provides a self-validating system to identify targets, confirm functional effects, and map the precise site of interaction.

Caption: Experimental workflow for elucidating the mechanism of a covalent modifier.

Phase 1 Protocol: Target Identification via Activity-Based Protein Profiling (ABPP)

Objective: To identify the portfolio of proteins within a complex proteome (e.g., cell lysate) that are covalently modified by 2-(Chlorosulfonyl)-3-methylbenzoic acid.

Causality: This method relies on creating a chemical probe version of the compound that contains a bioorthogonal handle (e.g., an alkyne). This handle allows for the selective attachment of a reporter tag (biotin for pulldown, fluorophore for imaging) after the probe has already reacted with its protein targets, minimizing steric hindrance during the initial binding event.

Methodology:

• Probe Synthesis: Synthesize an analog of 2-(Chlorosulfonyl)-3-methylbenzoic acid incorporating a terminal alkyne group. The alkyne should be placed on the molecule via a linker that is unlikely to interfere with the reactivity of the sulfonyl chloride.

• Proteome Labeling:

  • Prepare fresh cell lysate (e.g., from a relevant cancer cell line or tissue).

  • Incubate the lysate with the alkyne-probe at various concentrations (e.g., 1-50 µM) for a fixed time (e.g., 1 hour) at 37°C. Include a DMSO vehicle control.

• Click Chemistry:

  • To the labeled lysate, add the components for a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) reaction: an azide-functionalized reporter tag (e.g., Azide-Biotin), a copper(I) source (CuSO₄), a reducing agent (sodium ascorbate), and a copper-chelating ligand (TBTA).

  • Allow the reaction to proceed for 1 hour at room temperature.

• Target Enrichment:

  • Add streptavidin-coated agarose beads to the biotin-tagged lysate.

  • Incubate for 1-2 hours at 4°C with rotation to allow the biotin-tagged proteins to bind to the streptavidin beads.

  • Wash the beads extensively with buffers of decreasing stringency to remove non-specifically bound proteins.

• Protein Identification:

  • Elute the captured proteins from the beads.

  • Perform in-solution or on-bead trypsin digestion to generate peptides.

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the proteins that were significantly enriched in the probe-treated sample compared to the DMSO control.

Phase 2 Protocol: Target Validation with a Recombinant Protein

Objective: To confirm that direct modification of a top candidate protein from Phase 1 results in a functional change (e.g., inhibition of enzymatic activity).

Causality: By isolating the candidate protein, we can eliminate confounding variables from the complex lysate and directly measure the kinetic parameters of the interaction and its functional consequence.

Methodology:

• Protein Expression and Purification:

  • Clone the gene for the candidate protein into an appropriate expression vector (e.g., pET-28a for E. coli expression with a His-tag).

  • Express the protein in a suitable host system.

  • Purify the recombinant protein to >95% homogeneity using affinity chromatography (e.g., Ni-NTA for His-tagged proteins) followed by size-exclusion chromatography.

• Enzyme Inhibition Assay (Example):

  • Establish a robust assay to measure the protein's activity (e.g., a fluorogenic or colorimetric substrate turnover assay).

  • To determine the IC₅₀, incubate the purified protein with a range of concentrations of 2-(Chlorosulfonyl)-3-methylbenzoic acid for a fixed time (e.g., 30 minutes).

  • Initiate the reaction by adding the substrate and measure the initial reaction velocity.

  • Plot the percent inhibition against the log of the compound concentration and fit to a dose-response curve.

  • To confirm irreversible covalent inhibition, perform a "jump-dilution" experiment or dialysis to show that activity is not recovered after removal of the free compound.

Phase 3 Protocol: Site of Modification Analysis via Mass Spectrometry

Objective: To identify the specific amino acid residue(s) on the target protein that are covalently modified by the compound.

Causality: This step provides the ultimate proof of a direct, covalent interaction and pinpoints the exact site of action, which can then be rationalized with the protein's structure and function.

Methodology:

• Protein Labeling:

  • Incubate the purified recombinant protein with an excess of 2-(Chlorosulfonyl)-3-methylbenzoic acid to ensure a high degree of labeling. Include a no-compound control.

• Sample Preparation:

  • Denature, reduce, and alkylate the protein sample.

  • Digest the protein into peptides using a sequence-specific protease like trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide digest by high-resolution LC-MS/MS.

  • Configure the mass spectrometer to perform data-dependent acquisition, fragmenting the most abundant peptides.

• Data Analysis:

  • Search the resulting MS/MS spectra against the sequence of the target protein using a specialized software (e.g., Byonic, MaxQuant) that allows for the definition of custom modifications.

  • Define a new modification corresponding to the mass of the 2-(carboxy)-6-methylbenzenesulfonyl moiety (the remnant of the compound after reacting and losing HCl) on all potential nucleophilic residues (K, C, Y, S, H).

  • Manually validate the spectra of any identified modified peptides to confirm the site of modification with high confidence.

Conclusion

While 2-(Chlorosulfonyl)-3-methylbenzoic acid is primarily an industrial chemical intermediate, its potent electrophilic sulfonyl chloride group endows it with the potential for significant, non-specific biological activity through irreversible covalent modification of proteins. Its mechanism of action is not one of specific, reversible binding but of chemical reaction. The proposed mechanism is one of covalent inactivation of protein targets. This guide provides the theoretical framework for this hypothesis and, more importantly, a rigorous, phase-gated experimental blueprint for any researcher seeking to define its biological impact with scientific integrity.

References

• Krishnamurty, R., et al. (2018). Chemistry for Covalent Modification of Endogenous/Native Proteins: From Test Tubes to Complex Biological Systems. Journal of the American Chemical Society. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid. PubChem Compound Summary for CID 14254476. Available at: [Link]

• Google Patents. (2021). CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate.

• Patsnap. (2021). Method for preparing 2-chloro-3-methyl-4-methylsulfonyl benzoic acid. Eureka. Available at: [Link]

• Sakamoto, S., et al. (2024). N-Acyl-N-alkyl/aryl Sulfonamide Chemistry Assisted by Proximity for Modification and Covalent Inhibition of Endogenous Proteins in Living Systems. Accounts of Chemical Research. Available at: [Link]

• Sakamoto, S., et al. (2024). N-Acyl- N-alkyl/aryl Sulfonamide Chemistry Assisted by Proximity for Modification and Covalent Inhibition of Endogenous Proteins in Living Systems. PubMed. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 2-chloro-4-(methylsulfonyl)benzoic acid. Available at: [Link]

• Google Patents. (2021). CN112645853A - Preparation method of 2-chloro-3-alkoxymethyl-4-methylsulfonylbenzoic acid.

• Kevill, D. N., & D'Souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International Journal of Molecular Sciences. Available at: [Link]

• U.S. Environmental Protection Agency. (2025). Benzoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester. CompTox Chemicals Dashboard. Available at: [Link]

• U.S. Environmental Protection Agency. (2025). Benzoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester Env. Fate/Transport. CompTox Chemicals Dashboard. Available at: [Link]

• Bar-Peled, L., et al. (2014). Covalent protein modification: The current landscape of residue-specific electrophiles. Current Opinion in Chemical Biology. Available at: [Link]

• Google Patents. (2019). US10494722B1 - Sulfonamide corrosion inhibitors.

• Zhang, C., et al. (2022). Biospecific Chemistry for Covalent Linking of Biomacromolecules. Accounts of Chemical Research. Available at: [Link]

• de la Torre, J. C., et al. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

• U.S. Environmental Protection Agency. (2023). Benzoic acid, 2-(chlorosulfonyl)-3-methyl-, methyl ester - Substance Details. Substance Registry Services. Available at: [Link]

Sources

• 1. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CAS 4025-64-3: 3-(Chlorosulfonyl)benzoic acid | CymitQuimica [cymitquimica.com]
• 4. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(CHLOROSULFONYL)-3-METHYLBENZOIC ACID [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. N-Acyl- N-alkyl/aryl Sulfonamide Chemistry Assisted by Proximity for Modification and Covalent Inhibition of Endogenous Proteins in Living Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

high-throughput screening assays involving 2-(Chlorosulfonyl)-3-methylbenzoic acid

Application Note: High-Throughput Synthesis and Screening of Sulfonamide Libraries Derived from 2-(Chlorosulfonyl)-3-methylbenzoic Acid

Executive Summary

This technical guide details the workflow for utilizing 2-(Chlorosulfonyl)-3-methylbenzoic acid as a privileged scaffold in the generation and high-throughput screening (HTS) of sulfonamide-based small molecule libraries.

The sulfonamide moiety is a validated pharmacophore in medicinal chemistry, essential for targeting Carbonic Anhydrases (CA), Bcl-2 family proteins, and various kinases [1]. 2-(Chlorosulfonyl)-3-methylbenzoic acid offers a unique orthogonal reactivity profile : a highly reactive chlorosulfonyl group (-SO₂Cl) and a modifiable carboxylic acid (-COOH). This duality allows for the rapid, parallel synthesis of diverse sulfamoyl-benzamide or saccharin-derivative libraries.

This note provides a validated protocol for:

• Chemoselective Library Synthesis: Exploiting the reactivity difference between -SO₂Cl and -COOH.

• HTS Assay Configuration: A Fluorescence Polarization (FP) displacement assay designed to screen the resulting library against Carbonic Anhydrase II (CAII), a representative target for this scaffold.

Chemical Biology & Rationale

The Scaffold: 2-(Chlorosulfonyl)-3-methylbenzoic Acid

This molecule serves as a "linchpin" scaffold due to its ability to undergo sequential nucleophilic substitutions.

• Site A (Chlorosulfonyl): Reacts rapidly with primary/secondary amines under mild basic conditions to form stable sulfonamides.

• Site B (Carboxylic Acid): Remains stable during sulfonylation but can be subsequently activated (e.g., via HATU or conversion to acid chloride) to react with a second set of amines.

• Site C (Cyclization Potential): The ortho positioning of the methyl and carboxyl groups relative to the sulfonyl allows for intramolecular cyclization, accessing saccharin-like chemotypes often associated with enhanced metabolic stability [2].

Mechanistic Workflow

The experimental logic follows a "Reagent-to-Hit" cascade. We prioritize the formation of the sulfonamide bond first to avoid self-polymerization or competitive reactivity during carboxyl activation.

Figure 1: Chemoselective parallel synthesis strategy. The high reactivity of the sulfonyl chloride allows derivatization without protecting the carboxylic acid.

Protocol A: Automated Parallel Synthesis

Objective: Generate a 96-member library of 2-sulfamoyl-3-methylbenzamides. Platform: Automated Liquid Handler (e.g., Tecan Freedom EVO or Hamilton STAR).

Reagents & Preparation

Component	Concentration	Solvent	Role
Scaffold	0.2 M	Anhydrous THF	Core building block
Amine Set 1	0.25 M	DMF	Diversity element 1 (Sulfonamide)
Amine Set 2	0.25 M	DMF	Diversity element 2 (Amide)
DIPEA	1.0 M	DMF	Base scavenger
HATU	0.25 M	DMF	Carboxyl activator

Step-by-Step Synthesis

• Scaffold Distribution: Dispense 50 µL of Scaffold solution (10 µmol) into each well of a 96-well deep-well reaction block.

• Sulfonylation (Step 1):

  • Add 15 µL of DIPEA (1.5 eq) to all wells.

  • Add 44 µL of unique Amine Set 1 (1.1 eq) to respective wells.

  • Critical Control: Ensure temperature is maintained at <25°C to prevent hydrolysis of the sulfonyl chloride.

  • Incubate: Shake at 600 rpm for 2 hours at RT.

• Validation (LC-MS): Sample 3 random wells to confirm conversion to the sulfonamide-acid intermediate (>90% purity expected).

• Amidation (Step 2):

  • Add 44 µL of HATU solution (1.1 eq) to all wells. Shake for 10 mins to activate the carboxylic acid.

  • Add 44 µL of unique Amine Set 2 (1.1 eq).

  • Incubate: Shake at RT for 4 hours.

• Work-up:

  • Evaporate solvent (Genevac).

  • Resuspend in 500 µL DMSO .

  • Note: For HTS, crude purity >85% is often acceptable; however, Solid Phase Extraction (SPE) is recommended if high false-positive rates are observed.

Protocol B: High-Throughput Screening (HTS) Assay

Target: Carbonic Anhydrase II (CAII). Assay Principle: Fluorescence Polarization (FP). A fluorescent probe (Dansylamide) binds to CAII, resulting in high polarization (high mP). Inhibitors from the library displace the probe, lowering polarization (low mP) [3].

Assay Setup

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 0.01% Triton X-100.

• Protein: Bovine Carbonic Anhydrase II (Sigma).

• Tracer: Dansylamide (DNSA).

Plate Layout & Workflow

Controls:

• High Control (HC): CAII + DNSA + DMSO (Max Polarization).

• Low Control (LC): DNSA only (Min Polarization).

• Reference Inhibitor: Acetazolamide (10 µM).

Procedure:

• Library Transfer: Pin-transfer 100 nL of library compounds (in DMSO) into 384-well black assay plates. Final screening concentration: 10 µM.

• Protein Addition: Dispense 10 µL of CAII (200 nM final) into all wells except Low Controls.

• Tracer Addition: Dispense 10 µL of Dansylamide (1 µM final) into all wells.

• Incubation: Centrifuge (1000 rpm, 1 min) and incubate for 30 mins at RT in the dark.

• Read: Measure Fluorescence Polarization (Ex 340 nm / Em 535 nm).

Figure 2: HTS Workflow for Carbonic Anhydrase II Inhibition Screen.

Data Analysis & Validation

To ensure scientific integrity, the assay performance must be validated using the Z-factor (

) metric.

Quantitative Metrics

Calculate

using the High Controls (HC) and Low Controls (LC):

• Acceptance Criteria: A

  is required for a robust HTS assay.

• Hit Definition: Compounds exhibiting >50% displacement of Dansylamide (relative to Acetazolamide control).

Troubleshooting & False Positives

• Reactive Species: Unreacted sulfonyl chlorides from the synthesis step can covalently modify the protein, causing false positives.

  • Solution: Ensure the "Amidation" step in synthesis includes a "scavenger" step (e.g., adding polymer-supported amine) if crude libraries are used.

• Fluorescence Interference: The scaffold itself absorbs in the UV range.

  • Correction: Run a "compound only" control plate to check for intrinsic fluorescence at 535 nm.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

• Rankin, G. M., et al. (2017).[1] Synthesis of Novel Saccharin Derivatives. Molecules, 22(4), 516.[1] Link

• Vipergen. (2024). High-Throughput Screening (HTS): Accelerating Drug Discovery.[2] Vipergen Application Resources. Link

• Thermo Fisher Scientific. (2023). High-Throughput Screening (HTS) for Drug Discovery.[2] Thermo Fisher Learning Center. Link

Sources

• 1. Synthesis of Novel Saccharin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High Throughput Screening - Pioneer in Fast Drug Discovery [vipergen.com]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-(Chlorosulfonyl)-3-methylbenzoic Acid

Executive Summary & Critical Handling

Welcome to the technical support guide for the purification of 2-(Chlorosulfonyl)-3-methylbenzoic acid . This intermediate is structurally complex due to the steric crowding of the functional groups (1-COOH, 2-SO₂Cl, 3-CH₃).

The Core Challenge: The primary impurity is not a side-product of synthesis, but a degradation product: 2-sulfobenzene-3-methyl-1-carboxylic acid (the sulfonic acid derivative). This forms via hydrolysis of the chlorosulfonyl group upon contact with moisture.

Golden Rules for Success:

• Moisture is the Enemy: All solvents must be anhydrous. Glassware must be oven-dried.

• Temperature Control: The sulfonyl chloride moiety is thermally unstable; avoid temperatures >50°C during drying or concentration.

• No Alcohols: Never use methanol or ethanol for recrystallization; they will rapidly convert your product into the corresponding sulfonate ester.

Module 1: The Isolation Workflow (Crude Recovery)

Most "purity" issues originate during the isolation of the crude material from the chlorosulfonation mixture (usually chlorosulfonic acid).

The Quench Protocol

Objective: Isolate the product from excess chlorosulfonic acid without triggering hydrolysis.

Step-by-Step Procedure:

• Preparation: Prepare a slurry of crushed ice and water (ratio 3:1) in a large beaker. The volume should be 5x the volume of your reaction mixture.

• Temperature: Cool the reaction mixture to <10°C.

• Addition: Slowly pour the reaction mixture onto the ice with vigorous stirring.

  • Critical: Do not pour water into the acid.

  • Control: Maintain internal temperature <5°C. If it spikes, stop addition immediately.

• Filtration vs. Extraction (The Decision Point):

  • Scenario A (Solid Precipitate): If a white/off-white solid forms immediately, filter rapidly through a sintered glass funnel. Wash with ice-cold water (2x) to remove sulfuric acid, then immediately dissolve in Dichloromethane (DCM).

  • Scenario B (Oiling Out/No Solid): If the product oils out or forms a gum, extract the aqueous quench mixture immediately with DCM or Ethyl Acetate.

Visualization: Isolation & Purification Logic

Figure 1: The critical pathway from reaction mixture to isolable crude solid. Speed and temperature control at the 'Quench' stage determine the final yield.

Module 2: Purification (Recrystallization)

Once you have the crude solid, high-performance liquid chromatography (HPLC) purity is likely 85-90%. To reach pharmaceutical grade (>98%), recrystallization is required.

Solvent Selection Guide

Solvent System	Suitability	Notes
Toluene	Excellent	Best balance of solubility. Product dissolves in hot toluene; crystallizes upon cooling.
DCM / Hexane	Good	Dissolve in minimal DCM, slowly add Hexane until turbid. Good for thermally unstable batches.
Chloroform	Moderate	Good solubility, but recovery yield can be lower.
Ethanol/Methanol	FORBIDDEN	Do Not Use. Reacts to form sulfonate esters.
Water	FORBIDDEN	Do Not Use. Causes hydrolysis to sulfonic acid.

Recrystallization Protocol (Toluene Method)

• Dissolution: Place the crude solid in a round-bottom flask. Add anhydrous Toluene (approx. 3-5 mL per gram of solid).

• Heating: Heat the mixture to 70-80°C. Do not reflux vigorously.

  • Note: If insoluble black specks remain, these are likely char/sulfones. Perform a hot filtration through a pre-warmed glass funnel.

• Crystallization: Remove from heat. Allow the solution to cool slowly to room temperature (25°C) with gentle stirring.

• Finishing: Once solids appear, cool further in an ice bath (0-5°C) for 30 minutes to maximize yield.

• Collection: Filter the crystals under nitrogen or argon atmosphere (to prevent moisture uptake). Wash with cold Hexane.

• Drying: Vacuum dry at 40°C max. Higher temperatures will decompose the product.[1]

Module 3: Troubleshooting & FAQs

This section addresses specific failure modes based on the chemical properties of 2-(Chlorosulfonyl)-3-methylbenzoic acid.

FAQ: Common Failures

Q1: My product turned into a water-soluble goo after the quench. What happened?

• Diagnosis: Complete hydrolysis. You likely converted the sulfonyl chloride (-SO₂Cl) into the sulfonic acid (-SO₃H).

• Root Cause: The quench was too hot (>10°C) or the filtration was too slow, allowing the solid to sit in acidic water.

• Fix: You cannot revert the sulfonic acid to the chloride easily. Discard and restart, ensuring the quench temp stays <5°C and extraction into DCM happens immediately.

Q2: The melting point is broad and lower than reported (e.g., 110-120°C range).

• Diagnosis: Isomer contamination or partial hydrolysis.

• Root Cause: 3-methylbenzoic acid directs sulfonation to positions 2 and 4. While position 2 is often favored by reaction conditions, position 4 is less sterically hindered.

• Fix: Recrystallize from Toluene . The 4-isomer often has different solubility characteristics. If the problem persists, check proton NMR; the coupling constants will distinguish the 2-isomer (adjacent protons) from the 4-isomer.

Q3: I see a new spot on TLC that moves faster than my product.

• Diagnosis: Sulfone formation (Diaryl sulfone).

• Root Cause: Reaction temperature was too high or chlorosulfonic acid was insufficient. The product reacted with the starting material.[2][3][4][5]

• Fix: Sulfones are very insoluble. Dissolve your crude product in hot Toluene; the sulfone will likely not dissolve. Filter it off (hot filtration) and crystallize the filtrate.[1][6]

Visualization: Troubleshooting Decision Tree

Figure 2: Diagnostic logic for resolving common purity and yield issues.

References

• BenchChem Technical Support. (2025).[1] Chlorosulfonation of Benzoic Acid Derivatives: Mechanisms and Side Reactions. Retrieved from

• Limin Chemical Co Ltd. (2021).[5] Method for preparing 2-chloro-3-methyl-4-methylsulfonyl benzoic acid.[4][5] CN Patent CN104292137B. Retrieved from

• American Chemical Society. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides.[7] Organic Process Research & Development. Retrieved from

• PubChem Database. (2025).[8] 2-(Chlorosulfonyl)benzoic acid (CAS 63914-81-8).[8][9] National Library of Medicine. Retrieved from

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Preparation method of 2-chlorine-3-methyl benzoic acid and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN119143618A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]
• 4. CN112645853A - Preparation method of 2-chloro-3-alkoxymethyl-4-methylsulfonylbenzoic acid - Google Patents [patents.google.com]
• 5. Method for preparing 2-chloro-3-methyl-4-methylsulfonyl benzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2-(Chlorosulfonyl)benzoic acid | C7H5ClO4S | CID 14474464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 63914-81-8|2-(Chlorosulfonyl)benzoic acid|BLD Pharm [bldpharm.com]

how to improve the yield of 2-(Chlorosulfonyl)-3-methylbenzoic acid synthesis

Technical Support Center: Optimizing the Synthesis of 2-(Chlorosulfonyl)-3-methylbenzoic acid

Welcome, researchers, to our dedicated technical support center for the synthesis of 2-(Chlorosulfonyl)-3-methylbenzoic acid. This resource is designed to provide in-depth troubleshooting guides and frequently asked questions to help you navigate the complexities of this synthesis and significantly improve your reaction yields. As your Senior Application Scientist, I will guide you through the critical parameters, common pitfalls, and scientifically-grounded solutions.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is the most common and direct method for synthesizing 2-(Chlorosulfonyl)-3-methylbenzoic acid, and what are the key challenges?

A1: The most direct and frequently employed method is the electrophilic aromatic substitution of 3-methylbenzoic acid using an excess of chlorosulfonic acid. The reaction proceeds by the in-situ formation of a highly electrophilic sulfur species (SO₂Cl⁺) that attacks the aromatic ring.[1][2] The primary challenges impacting yield include the formation of regioisomers, hydrolysis of the desired sulfonyl chloride product during workup, and the formation of diaryl sulfone byproducts.[3][4]

Q2: I'm observing a significant amount of an insoluble, high-melting-point solid in my crude product. What is it and how can I prevent its formation?

A2: This is likely a diaryl sulfone byproduct. Its formation is a common side reaction in chlorosulfonation and is favored when the concentration of the initially formed sulfonic acid is high relative to the chlorosulfonating agent.[4][5] To minimize this, it is crucial to use a sufficient excess of chlorosulfonic acid, which serves as both the reagent and the solvent.[1] Additionally, the order of addition is critical; slowly adding the 3-methylbenzoic acid to the chilled chlorosulfonic acid ensures that the intermediate sulfonic acid is rapidly converted to the sulfonyl chloride, suppressing sulfone formation.[4]

Q3: My final yield is consistently low, even with minimal byproduct formation. What are other potential sources of product loss?

A3: Significant product loss often occurs during the workup phase. The 2-(Chlorosulfonyl)-3-methylbenzoic acid is highly susceptible to hydrolysis back to the corresponding sulfonic acid upon contact with water.[3] This can happen during the quenching of the reaction mixture on ice and subsequent aqueous extractions. It is imperative to perform the workup as quickly as possible and at low temperatures to minimize this degradation. Inefficient extraction of the product into the organic phase can also lead to lower yields.

Q4: What is the expected regioselectivity for the chlorosulfonation of 3-methylbenzoic acid?

A4: The regiochemical outcome is dictated by the directing effects of the methyl and carboxylic acid groups. The methyl group is an ortho-, para-director, while the carboxylic acid group is a meta-director. The incoming electrophile will be directed to positions ortho and para to the methyl group (positions 2, 4, and 6) and meta to the carboxylic acid group (position 5). The primary product is typically the 2-sulfonyl chloride due to a combination of these directing effects. However, the formation of other isomers is possible and can complicate purification and reduce the yield of the desired product.

Troubleshooting Guide: Low Yield and Purity Issues

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis of 2-(Chlorosulfonyl)-3-methylbenzoic acid.

Issue 1: Low Conversion of Starting Material

Potential Cause	Recommended Solution	Scientific Rationale
Insufficient Reagent	Increase the molar excess of chlorosulfonic acid (typically 3-5 equivalents).	A large excess of the chlorosulfonating agent drives the reaction equilibrium towards the product and helps to fully convert the starting material.[1]
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring with TLC. For deactivated rings like benzoic acid derivatives, temperatures may need to be elevated (e.g., 50-70°C).[4]	Electrophilic aromatic substitution on a deactivated ring requires more forcing conditions to achieve a reasonable reaction rate.[6]
Short Reaction Time	Extend the reaction time and monitor the disappearance of the starting material by TLC.	The reaction may be kinetically slow, requiring more time to reach completion.

Issue 2: Excessive Diaryl Sulfone Formation

Potential Cause	Recommended Solution	Scientific Rationale
Incorrect Order of Addition	Always add the 3-methylbenzoic acid portion-wise to a stirred, cooled excess of chlorosulfonic acid.[4]	This maintains a high concentration of the chlorosulfonating agent, favoring the conversion of the intermediate sulfonic acid to the sulfonyl chloride over its reaction with another molecule of the starting material.
High Reaction Temperature	Maintain a low temperature during the addition of the substrate and then slowly warm to the optimal reaction temperature.	Higher temperatures can increase the rate of the competing sulfone formation reaction.

Issue 3: Product Loss During Workup and Purification

Potential Cause	Recommended Solution	Scientific Rationale
Hydrolysis of Sulfonyl Chloride	- Pour the reaction mixture onto crushed ice and immediately extract with a cold, water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).- Minimize the time the product is in contact with the aqueous phase.[3]	Sulfonyl chlorides are moisture-sensitive and readily hydrolyze to the corresponding sulfonic acids, which are often more water-soluble and will be lost to the aqueous layer.
Emulsion Formation	If an emulsion forms during extraction, add brine (saturated NaCl solution) to help break the emulsion.[3]	Emulsions can trap the product at the interface between the aqueous and organic layers, leading to significant loss.
Inefficient Purification	Purify the crude product by recrystallization from a suitable solvent system (e.g., toluene or a mixture of ethanol and water).[1]	Recrystallization is effective at removing less soluble diaryl sulfone byproducts and other impurities.[1]

Experimental Protocols

Key Experiment: Chlorosulfonation of 3-Methylbenzoic Acid

Materials:

• 3-Methylbenzoic acid

• Chlorosulfonic acid (freshly opened or distilled)

• Crushed ice

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a fume hood, equip a three-neck round-bottom flask with a dropping funnel, a mechanical stirrer, and a gas outlet connected to a trap for HCl and SO₂ gases.

• Add a 4-fold molar excess of chlorosulfonic acid to the flask and cool it to 0-5°C in an ice-salt bath.

• Slowly add 3-methylbenzoic acid in small portions to the stirred chlorosulfonic acid over 30-60 minutes, maintaining the internal temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the mixture to slowly warm to room temperature.

• Gently heat the reaction mixture to 50-60°C and maintain this temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture back to room temperature and then carefully pour it onto a vigorously stirred mixture of crushed ice and dichloromethane.

• Quickly transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with two more portions of dichloromethane.

• Combine the organic layers and wash sequentially with cold water, cold saturated sodium bicarbonate solution, and finally with brine. Caution: The bicarbonate wash will generate CO₂, so vent the separatory funnel frequently.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 2-(Chlorosulfonyl)-3-methylbenzoic acid.

• Purify the crude product by recrystallization.

Visualizing the Workflow and Troubleshooting

To aid in your experimental design and troubleshooting, the following diagrams illustrate the key decision-making processes.

Caption: A step-by-step overview of the experimental process.

Caption: A logical workflow to diagnose the cause of low product yield.

References

• CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google P

• How can I synthesize 2‐amino‐3‐(chlorosulfonyl)benzoic acid from toluene or benzene? - Chemistry Stack Exchange. (URL: [Link])

• Method for preparing 2-chloro-3-methyl-4-methylsulfonyl benzoic acid - Eureka | Patsnap. (URL: [Link])

• Synthesis of 2-chloro-4-(methylsulfonyl)benzoic acid - PrepChem.com. (URL: [Link])

• Sulfonation and Chlorosulfonation Mechanisms - Scribd. (URL: [Link])

• Continuous-Flow Diazotization for Efficient Synthesis of Methyl 2-(Chlorosulfonyl)benzoate: An Example of Inhibiting Parallel Side Reactions | Request PDF - ResearchGate. (URL: [Link])

• Chapter 4: Sulfonation and Chlorosulfonation of Aromatic Compounds using Chlorosulfonic Acid | GlobalSpec. (URL: [Link])

• CN112645853A - Preparation method of 2-chloro-3-alkoxymethyl-4-methylsulfonylbenzoic acid - Google P
• US20040242932A1 - Aromatic sulfonation reactions - Google P

• How to carry out a sulfonation reaction? - ResearchGate. (URL: [Link])

• (PDF) Aromatic Sulphonation and Related Reactions - ResearchGate. (URL: [Link])

• So, I'm working on chlorosulfonation, I can't find a mechanism with benzene, so I tried to do it, but I feel there's something wrong... Can someone explain me properly the mechanism of chlorosulfonation ? : r/OrganicChemistry - Reddit. (URL: [Link])

• Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols - PMC. (URL: [Link])

• Ch17 Reactions of Arom

• An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC. (URL: [Link])

• Chlorosulfonic Acid - A Vers
• EP2952237A1 - Method for purification of benzoic acid - Google P

• Improved method for the preparation of 4-methylsulfonyl benzoic acid derivatives and intermediates - European Patent Office. (URL: [Link])

• A Process For The Preparation Of 2 Nitro 4 Methylsulfonyl Benzoic Acid - Quick Company. (URL: [Link])

• METHOD FOR PURIFICATION OF BENZOIC ACID - European Patent Office - EP 3148661 B1 - EPO. (URL: [Link])

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• 5. researchgate.net [researchgate.net]
• 6. api.pageplace.de [api.pageplace.de]

storage and handling recommendations for 2-(Chlorosulfonyl)-3-methylbenzoic acid

The following technical guide is structured as a Tier 2/3 Support Resource for the handling of 2-(Chlorosulfonyl)-3-methylbenzoic acid (CAS 926258-28-8) . It is designed to move beyond basic SDS data, offering causal analysis and field-validated troubleshooting.

Ticket Category: Reagent Handling & Stability Control Support Level: Senior Application Scientist Applicable Compound: 2-(Chlorosulfonyl)-3-methylbenzoic acid (CAS 926258-28-8)

Executive Technical Summary

This compound is a bifunctional electrophile containing both a carboxylic acid and a sulfonyl chloride moiety. Its utility lies in its ability to form sulfonamides (e.g., in herbicide or pharmaceutical synthesis) or undergo cyclization to form saccharin-like scaffolds.

Critical Instability Factor: The sulfonyl chloride group (-SO₂Cl) is thermodynamically unstable in the presence of moisture. It undergoes rapid hydrolysis to form the corresponding sulfonic acid and hydrochloric acid (HCl). This reaction is autocatalytic; the generated HCl can catalyze further degradation and induce corrosion in storage vessels.

Critical Storage Protocols (The "Why" and "How")

The following decision matrix dictates storage based on usage frequency and purity requirements.

Storage Decision Tree

Figure 1: Storage workflow emphasizing thermal regulation and moisture exclusion to prevent hydrolysis.

Protocol Specifications

Parameter	Specification	Technical Rationale
Temperature	2–8°C (Short term) -20°C (Long term)	Lowers the kinetic rate of hydrolysis. Sulfonyl chlorides are thermally labile; heat accelerates decomposition to SO₂ and aryl chlorides [1].
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture. Argon is preferred as it is heavier than air, forming a "blanket" over the solid in the vial.
Container	Glass with PTFE-lined cap	HCl gas (degradation byproduct) corrodes metal and degrades standard rubber septa. PTFE (Teflon) is chemically resistant.
Desiccant	P₂O₅ or Activated Sieves	Silica gel is often insufficient for sulfonyl chlorides. Store the secondary container (jar) with phosphorus pentoxide if possible.

Troubleshooting & FAQs

Field-proven solutions to common experimental failures.

Category A: Physical Appearance & Purity

Q: The white powder has turned into a sticky, off-white gum. Is it usable?

• Diagnosis: Hydrolysis. The "gum" is likely a mixture of the target compound, the hydrolyzed sulfonic acid derivative (2-sulfino-3-methylbenzoic acid), and trapped HCl. Sulfonic acids are often hygroscopic and form viscous oils/gums.

• Action: Discard. Purification is difficult because the sulfonic acid is highly polar and acidic, complicating extraction. Using degraded material will introduce water (from the hygroscopic gum) and acid into your reaction, killing sensitive nucleophiles (amines/alcohols).

Q: I see "smoke" when I open the bottle. What is happening?

• Diagnosis: HCl Evolution. Trace moisture has reacted with the -SO₂Cl group, releasing Hydrogen Chloride gas.[1] When this gas hits humid air, it forms visible hydrochloric acid mist.

• Action: Handle strictly in a fume hood. If the solid is still free-flowing, it may be salvageable. Purge heavily with Argon before re-sealing.

Category B: Handling & Weighing

Q: How do I weigh this without a glovebox?

• Protocol:

  • Acclimatize: Allow the container to reach room temperature before opening. Opening a cold bottle condenses atmospheric water directly onto the reagent.

  • Rapid Transfer: Use a pre-tared, dry glass vial. Do not use weighing paper (it absorbs moisture).

  • Blanket: If possible, direct a gentle stream of dry Nitrogen over the balance pan during weighing.

  • Close Immediately: Parafilm the stock bottle immediately after sampling.

Q: Can I make a stock solution?

• Recommendation: Yes, but solvent choice is critical.

• Compatible Solvents: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate.

• Incompatible Solvents: Water, Alcohols (Methanol, Ethanol), Dimethylformamide (DMF - can react with sulfonyl chlorides to form Vilsmeier-type adducts over time), DMSO (oxidizer).

• Shelf Life: Use stock solutions within 24 hours.

Category C: Reaction Setup

Q: The reaction with an amine failed (low yield). Why?

• Root Cause 1: Wet Solvent. Even ppm levels of water in your solvent will compete with the amine for the sulfonyl chloride.

• Root Cause 2: HCl Scavenging. The reaction produces HCl. If you use a 1:1 ratio of amine, half your amine will be protonated (becoming non-nucleophilic ammonium salt) by the byproduct.

• Solution: Use anhydrous solvents and add a non-nucleophilic base (e.g., Triethylamine, Diisopropylethylamine, or Pyridine) in at least a 2-3 equivalent excess to neutralize the HCl [2].

Q: Can I heat the reaction to speed it up?

• Warning: Avoid temperatures >60°C if possible. Sulfonyl chlorides can undergo thermal desulfonylation (loss of SO₂) [1]. If the reaction is sluggish, verify the nucleophile's strength or use a catalyst (e.g., DMAP) rather than excessive heat.

Reaction Mechanism & Degradation Pathway

Understanding the competition between the desired pathway and degradation is vital for troubleshooting.

Figure 2: Competitive pathways. Hydrolysis is the primary failure mode, producing HCl which can further inhibit amine nucleophiles by protonation.

Emergency & Safety (SDS Highlights)

• Skin Contact: Corrosive.[2] Causes severe burns.[2] The lipid solubility of the toluene backbone allows deep penetration, while the acid/chloride components cause chemical burns. Wash immediately with soap and water for 15 minutes.

• Spill Cleanup: Do not use water to clean a powder spill (it will generate HCl gas).

  • Cover with solid sodium bicarbonate or lime to neutralize acidity.

  • Sweep up dry.

  • Place in a chemical waste container.[3]

• Incompatibility: Strong oxidizers, strong bases, water, alcohols, amines (unless intended).

References

• PubChem. (2025).[4][5] 2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid (Related Structure Analysis). National Library of Medicine. Retrieved February 17, 2026, from [Link]

Sources

• 1. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. CompTox Chemicals Dashboard [comptox.epa.gov]
• 5. 2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid | C9H9ClO4S | CID 14254476 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: 2-(Chlorosulfonyl)-3-methylbenzoic Acid vs. Standard Sulfonylating Agents

Executive Summary: The Bifunctional Advantage

In the landscape of sulfonylating agents, 2-(chlorosulfonyl)-3-methylbenzoic acid (CSMBA) occupies a distinct niche. Unlike monofunctional agents such as

-toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl) —which are primarily used for hydroxyl activation or amine protection—CSMBA is a bifunctional scaffold .

Its unique ortho-arrangement of a sulfonyl chloride and a carboxylic acid (or ester) functionality allows it to serve as a "divergent intermediate." While standard agents terminate a synthetic sequence by capping a functional group, CSMBA initiates a cascade, often leading to fused heterocycles like saccharins (1,2-benzisothiazol-3(2H)-one 1,1-dioxides) and sultams .

This guide compares CSMBA against standard agents, highlighting its superior utility in constructing bioactive pharmacophores and agrochemical intermediates.

Comparative Analysis: Functional Utility

The following table contrasts CSMBA with industry-standard sulfonylating agents. Note that while TsCl and MsCl are superior for leaving group installation, CSMBA is the reagent of choice for scaffold construction.

Table 1: Functional Comparison of Sulfonylating Agents

Feature	2-(Chlorosulfonyl)-3-methylbenzoic acid	-Toluenesulfonyl Chloride (TsCl)	Methanesulfonyl Chloride (MsCl)
Primary Function	Scaffold Builder (Heterocycle synthesis)	Activator (OH OTs) / Protector (NH NHTs)	Activator (OH OMs)
Molecular Geometry	Ortho-substituted bifunctional	Para-substituted monofunctional	Aliphatic monofunctional
Key Reaction	Sulfonamide formation Cyclization	Sulfonylation Displacement/Deprotection	Sulfonylation Elimination/Displacement
Steric Profile	High (3-methyl group exerts ortho-effect)	Moderate	Low
Downstream Product	Saccharins, Sultams, Sulfonylureas	Tosylates, Sulfonamides	Mesylates, Methanesulfonamides
Atom Economy	High (Incorporated into final drug core)	Low (Tosyl group often discarded)	Low (Mesyl group often discarded)

Mechanistic Insight: The Cyclization Pathway

The defining feature of CSMBA is its ability to undergo intramolecular cyclodehydration . When reacted with a primary amine, the initial sulfonamide intermediate possesses a nucleophilic nitrogen and an electrophilic carbonyl carbon in close proximity (5-6 atoms apart).

Why Standard Agents Fail Here

• TsCl: Reacting TsCl with an amine yields a stable sulfonamide. There is no adjacent electrophile to trap the nitrogen; thus, no ring forms.

• CSMBA: The ortho-carboxylic acid acts as an internal trap. Under acidic or thermal conditions, the sulfonamide nitrogen attacks the carbonyl, expelling water (or alcohol if using an ester) to form the saccharin ring.

Visualization: Divergent Reaction Pathways

The diagram below illustrates how CSMBA enables complexity generation compared to the dead-end pathway of TsCl.

Figure 1: Comparative reaction pathways. TsCl leads to linear, stable products, while CSMBA facilitates cyclization to fused heterocyclic cores.

Experimental Protocol: Synthesis of 4-Methylsaccharin Derivatives

This protocol demonstrates the utility of CSMBA in synthesizing a saccharin analog. This workflow is superior to attempting to functionalize a pre-formed saccharin ring, as it allows for diverse R-group introduction via the amine.

Objective: Synthesis of

-substituted-4-methylsaccharin via CSMBA.

Reagents

• Substrate: Methyl 2-(chlorosulfonyl)-3-methylbenzoate (CSMBA methyl ester) [CAS: 85959-19-1].

• Amine: Aniline or Alkyl amine (1.1 equiv).

• Base: Triethylamine (Et

  N) or Pyridine.

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Cyclization Agent:

  -Toluenesulfonic acid (pTSA) or Sodium Methoxide (depending on route).

Step-by-Step Methodology

Phase 1: Sulfonamide Formation [1]

• Preparation: Dissolve 10 mmol of Methyl 2-(chlorosulfonyl)-3-methylbenzoate in 20 mL of anhydrous DCM under an inert atmosphere (N

  or Ar). Cool to 0°C.

• Addition: Slowly add a solution of the Amine (11 mmol) and Et

  N (12 mmol) in 10 mL DCM dropwise over 30 minutes. Note: The 3-methyl group provides steric bulk; slow addition prevents exotherms but the reaction may be slower than with benzenesulfonyl chloride.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Workup: Wash the organic layer with 1N HCl (2 x 15 mL) to remove excess amine/base, followed by brine. Dry over MgSO

  and concentrate in vacuo.

  • Checkpoint: Isolate the linear sulfonamide ester intermediate. Yields typically range from 85–95% .

Phase 2: Cyclization to Saccharin

Unlike TsCl derivatives, this intermediate can be cyclized.

• Reaction: Dissolve the intermediate from Phase 1 in Toluene. Add catalytic pTSA (10 mol%).

• Reflux: Heat to reflux with a Dean-Stark trap to remove methanol (if using the methyl ester).

• Completion: Monitor the disappearance of the ester peak by IR or NMR.

• Isolation: Cool to room temperature. The product often precipitates. If not, concentrate and recrystallize from Ethanol.

  • Typical Yield:75–85% (overall from CSMBA).

Performance Data: Yield & Selectivity

The following data summarizes the performance of CSMBA in generating saccharin derivatives compared to alternative routes (e.g., oxidation of benzisothiazoles).

Table 2: Synthetic Efficiency for Saccharin Construction

Synthetic Route	Starting Material	Reagents	Step Count	Overall Yield
CSMBA Route	2-(Chlorosulfonyl)-3-methylbenzoic acid	1. Amine2.[2][3][4] Acid/Heat	2	~75%
Oxidative Route	2-Mercapto-3-methylbenzoic acid	1. Amine2.[2][3][4] KMnO	3	~45%
Displacement Route	1,1-Dioxo-benzisothiazole (Unsubstituted)	1. Base2. Alkyl Halide	2	~60%*

*Note: The Displacement Route is limited to N-alkylation and cannot easily introduce the 4-methyl substituent if not already present in the core.

Why the 3-Methyl Group Matters

In drug development, the 3-methyl group on the CSMBA scaffold (which becomes the 4-methyl group in the saccharin ring) is not merely decorative. It provides:

• Metabolic Stability: Blocks metabolic oxidation at the typically reactive ortho-position.

• Conformational Lock: Restricts the rotation of N-substituents, potentially increasing binding affinity to target enzymes (e.g., in herbicide targets like HPPD or pharmaceutical targets like carbonic anhydrase).

References

• Synthesis of 2-chlorosulfonyl-3-methyl benzoate.Google Patents.

• Synthesis of Novel Saccharin Derivatives. PubMed. Molecules. 2017 Mar 23;22(4):516.[5] [Link]

• 2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid. PubChem. CID 14254476.[6] [Link]

• Method for preparing 2-chloro-3-methyl-4-methylsulfonylbenzoic acid.Google Patents.

Sources

• 1. Synthesis of Saccharin Explain the synthesis process of saccharin. | Filo [askfilo.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. rsc.org [rsc.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Synthesis of Novel Saccharin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid | C9H9ClO4S | CID 14254476 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Analysis: 2-(Chlorosulfonyl)-3-methylbenzoic Acid vs. Regioisomers

Content Type: Technical Comparison Guide Subject: Steric and Electronic Effects on the Synthesis and Reactivity of ortho-Sulfonyl Benzoic Acids Primary Audience: Process Chemists, Medicinal Chemists, and Agrochemical Researchers

Executive Summary

This guide provides a technical comparative analysis of 2-(chlorosulfonyl)-3-methylbenzoic acid (hereafter referred to as the 3-Me Isomer ) against its primary regioisomers, specifically the 5-methyl (5-Me) and 4-methyl (4-Me) variants.

While all three isomers serve as precursors for bicyclic heterocycles (e.g., saccharins, thioxanthenones), the 3-Me Isomer presents unique challenges and advantages due to the "Ortho Effect." The methyl group at the 3-position creates significant steric hindrance flanking the sulfonyl chloride moiety, drastically altering its kinetic profile compared to the more accessible 5-Me and 4-Me isomers. This guide dissects these differences to aid in route selection for downstream pharmaceutical and agrochemical synthesis (e.g., Triflusulfuron-methyl).

Chemical Profile & Isomer Landscape

The core comparison revolves around the position of the methyl group relative to the reactive sulfonyl chloride (-SO₂Cl) and carboxylic acid (-COOH) centers.

Feature	3-Me Isomer (Target)	5-Me Isomer (Reference)	4-Me Isomer (Reference)
Structure	Methyl is ortho to -SO₂Cl and meta to -COOH.	Methyl is para to -SO₂Cl and meta to -COOH.	Methyl is meta to -SO₂Cl and para to -COOH.
Steric Environment	High Constraint: Methyl group physically blocks nucleophilic approach to Sulfur.	Low Constraint: Methyl is remote from the reaction center.	Moderate/Low: Methyl is distant from Sulfur.
Primary Precursor	2-Amino-3-methylbenzoic acid	o-Toluic acid (2-methylbenzoic acid)	m-Toluic acid (3-methylbenzoic acid)
Key Downstream Product	7-Methylsaccharin	5-Methylsaccharin	6-Methylsaccharin

Structural Logic Visualization

The following diagram illustrates the steric pressure exerted by the methyl group in the 3-Me isomer compared to the 5-Me isomer.

Caption: Comparative steric environment. The 3-Methyl group (left) physically obstructs the nucleophilic trajectory toward the sulfonyl sulfur, whereas the 5-Methyl group (right) leaves the reactive center exposed.

Synthetic Accessibility & Yield Analysis

The synthesis of the 3-Me Isomer is notably more complex than its counterparts. Direct chlorosulfonation (using chlorosulfonic acid) is regioselective for the para position relative to the methyl group.

• 5-Me Isomer: Easily accessible via direct chlorosulfonation of o-toluic acid. The methyl group directs the incoming sulfonyl group to the 5-position (para to methyl).

• 3-Me Isomer: Direct chlorosulfonation of m-toluic acid yields a mixture, predominantly the 4-Me and 6-Me isomers. Therefore, the 3-Me isomer typically requires a Sandmeyer-type reaction starting from an aniline derivative.

Comparative Workflow

Caption: Synthesis Route Comparison. The 3-Me isomer requires a diazotization-sulfonation sequence (Sandmeyer), whereas the 5-Me isomer is accessible via direct electrophilic aromatic substitution.

Performance Data: Synthesis & Stability

Metric	3-Me Isomer	5-Me Isomer	Causality
Typical Yield	65 - 75% (via Sandmeyer)	85 - 92% (via Chlorosulfonation)	Multi-step diazo handling vs. robust SEAr reaction.
Hydrolytic Stability	High	Moderate	The 3-Me steric bulk protects the -SO₂Cl from moisture (hydrolysis).
Purity Profile	Risk of diazo-tars/phenols	Risk of regioisomers (4-Me byproduct)	Mechanism specificity.
Cost Efficiency	Low (Requires Cu catalyst, SO₂ gas)	High (Cheap reagents)	Raw material availability and process steps.

Reactivity & Performance: Sulfonamide Formation

For researchers using these compounds to create sulfonamides or saccharins, the rate of reaction is the critical differentiator.

The "Ortho Effect" in Nucleophilic Substitution

When reacting with ammonia or amines (to form sulfonamides):

• 3-Me Isomer: The reaction is slow .[1] The adjacent methyl group hinders the formation of the trigonal bipyramidal transition state at the sulfur atom.

  • Operational Requirement: Requires higher temperatures (often reflux) or stronger catalysts.

  • Advantage:[2][3][4][5][6][7] Higher selectivity; less prone to double-substitution side reactions.

• 5-Me Isomer: The reaction is fast . The sulfur atom is exposed.

  • Operational Requirement: Can often proceed at 0°C to Room Temperature.

  • Risk:[2][6] Exothermic runaway if not controlled; potential for hydrolysis competition if water is present.

Experimental Validation: Cyclization to Saccharin

In the synthesis of saccharin analogs (cyclization of the sulfonamide onto the carboxylic acid):

• 7-Methylsaccharin (from 3-Me): Cyclization is difficult. The methyl group forces the sulfonamide group out of plane, increasing the energy barrier for the ring closure.

• 5-Methylsaccharin (from 5-Me): Cyclization proceeds readily under standard conditions.

Detailed Experimental Protocol

Objective: Synthesis of 2-(Chlorosulfonyl)-3-methylbenzoic acid via the Diazotization-Sulfonation (Sandmeyer) method. This protocol is selected because it is the only reliable way to secure the 3-Me isomer with high regiochemical fidelity.

Safety Warning: Sulfur dioxide is toxic. Diazonium salts are potentially explosive. Work in a well-ventilated fume hood.

Reagents

• 2-Amino-3-methylbenzoic acid (15.1 g, 0.1 mol)

• Hydrochloric acid (conc., 40 mL)

• Sodium nitrite (7.0 g, 0.102 mol)

• Glacial acetic acid (100 mL)

• Sulfur dioxide gas (saturated solution in acetic acid/CuCl2)

• Cupric chloride (CuCl2) (catalytic amount, 2.0 g)

Step-by-Step Workflow

• Diazotization:

  • Suspend 2-amino-3-methylbenzoic acid in a mixture of glacial acetic acid and conc. HCl at 0°C.

  • Dropwise add a solution of sodium nitrite in water, maintaining the internal temperature below 5°C.

  • Checkpoint: Ensure a clear solution forms (diazonium salt). Test with starch-iodide paper (should turn blue instantly).

• Sulfonyl Chloride Formation (The Sandmeyer Step):

  • In a separate vessel, saturate glacial acetic acid with Sulfur Dioxide (SO₂) gas until the weight increases by ~30g.

  • Add CuCl₂ catalyst to the SO₂ solution.

  • Slowly pour the cold diazonium solution into the stirred SO₂/CuCl₂ mixture.

  • Observation: Vigorous evolution of Nitrogen gas (N₂) will occur. This is the driving force of the reaction.

• Work-up:

  • Allow the mixture to warm to room temperature and stir for 2 hours until N₂ evolution ceases.

  • Pour the reaction mixture into crushed ice (500 g).

  • The product, 2-(chlorosulfonyl)-3-methylbenzoic acid , will precipitate as an off-white solid.

• Purification:

  • Filter the solid and wash with cold water (to remove acidic residues).[8]

  • Dissolve in toluene and precipitate with hexane if necessary, or use immediately for the next step due to hydrolytic sensitivity.

References

• US Patent 5,090,993. Process for preparing 2-chlorosulfonyl-3-methyl benzoic acid. (Describes the diazotization-sulfonation route specifically for the 3-methyl isomer).

• CN Patent 112979506A. Synthesis method of 2-chlorosulfonyl-3-methyl benzoate. (Alternative oxidation route from benzyl thioethers).

• Organic Syntheses, Coll. Vol. 6. Mesitylenesulfonyl Chloride.[8] (Provides the foundational mechanistic protocol for chlorosulfonation, useful for comparison with the 5-Me isomer synthesis).

• Canadian Journal of Chemistry. Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. (Kinetic data supporting the steric hindrance arguments).

• BenchChem Hazard Guide. 2,4-Dichlorobenzenesulfonyl chloride reactivity. (Validation of ortho-substitution effects on nucleophilic attack).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. quora.com [quora.com]
• 3. prepchem.com [prepchem.com]
• 4. repositori.ukwms.ac.id [repositori.ukwms.ac.id]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]
• 7. CN112645853A - Preparation method of 2-chloro-3-alkoxymethyl-4-methylsulfonylbenzoic acid - Google Patents [patents.google.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

A Senior Application Scientist's Guide to Spectroscopic Confirmation of 2-(Chlorosulfonyl)-3-methylbenzoic Acid Reaction Products

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the precise characterization of molecular structures is paramount. 2-(Chlorosulfonyl)-3-methylbenzoic acid is a key intermediate, valued for its reactive sulfonyl chloride group, which allows for the facile synthesis of a diverse array of sulfonamide derivatives. The carboxylic acid moiety offers another site for chemical modification, rendering it a versatile building block. However, the confirmation of its reaction products requires a robust analytical workflow. This guide provides an in-depth comparison of spectroscopic techniques for the unambiguous confirmation of the products of its principal reactions: sulfonamide formation and hydrolysis.

The Chemical Landscape: Reactivity of 2-(Chlorosulfonyl)-3-methylbenzoic Acid

The primary reactive site of 2-(Chlorosulfonyl)-3-methylbenzoic acid is the sulfonyl chloride. This functional group is highly electrophilic and readily undergoes nucleophilic substitution with primary and secondary amines to form stable sulfonamides.[1] A common competing reaction, particularly during workup or in the presence of moisture, is the hydrolysis of the sulfonyl chloride to the corresponding sulfonic acid. The carboxylic acid group is generally less reactive under the conditions used for sulfonamide formation.

This guide will focus on the spectroscopic differentiation of the starting material from two key products: a representative N-alkyl sulfonamide, N-ethyl-3-methyl-2-(sulfamoyl)benzoic acid , and the hydrolysis product, 3-methyl-2-sulfobenzoic acid .

Core Principles of Spectroscopic Analysis

A multi-technique approach is essential for the comprehensive characterization of these compounds. We will leverage the strengths of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to build a complete picture of the molecular transformations.

Experimental Workflow: From Reaction to Confirmation

The following diagram illustrates a typical workflow for the synthesis and subsequent spectroscopic analysis of a sulfonamide derivative from 2-(Chlorosulfonyl)-3-methylbenzoic acid.

Caption: A generalized workflow from synthesis to spectroscopic confirmation.

A Comparative Analysis of Spectroscopic Data

The following tables summarize the expected spectroscopic data for 2-(Chlorosulfonyl)-3-methylbenzoic acid and its primary reaction products. The predictions are based on established principles and data from analogous compounds.[1][2]

Table 1: Predicted ¹H NMR Data (in DMSO-d₆)

Compound	Aromatic Protons (ppm)	Methyl Protons (ppm)	Other Protons (ppm)
2-(Chlorosulfonyl)-3-methylbenzoic acid	~7.5-8.2 (m, 3H)	~2.5 (s, 3H)	~13.5 (br s, 1H, COOH)
N-Ethyl-3-methyl-2-(sulfamoyl)benzoic acid	~7.4-8.0 (m, 3H)	~2.4 (s, 3H)	~13.2 (br s, 1H, COOH), ~8.0 (t, 1H, NH), ~3.1 (q, 2H, CH₂), ~1.1 (t, 3H, CH₃)
3-Methyl-2-sulfobenzoic acid	~7.4-8.0 (m, 3H)	~2.4 (s, 3H)	~13.0 (br s, 1H, COOH), ~11.0 (br s, 1H, SO₃H)

• Expert Insight: The most telling transformation in the ¹H NMR spectrum upon sulfonamide formation is the appearance of signals corresponding to the N-alkyl group (a quartet and a triplet for an N-ethyl group) and the disappearance of the highly deshielded carboxylic acid proton in the starting material, which is replaced by a slightly shifted carboxylic acid proton and a new amide N-H proton in the product.[1]

Table 2: Predicted ¹³C NMR Data (in DMSO-d₆)

Compound	C=O (ppm)	Aromatic C (ppm)	Methyl C (ppm)	Other C (ppm)
2-(Chlorosulfonyl)-3-methylbenzoic acid	~168	~125-145	~20	-
N-Ethyl-3-methyl-2-(sulfamoyl)benzoic acid	~169	~124-144	~19	~38 (CH₂), ~15 (CH₃)
3-Methyl-2-sulfobenzoic acid	~169	~125-148	~19	-

• Expert Insight: While the shifts in the aromatic region are subtle, the key diagnostic feature in the ¹³C NMR spectrum for sulfonamide formation is the appearance of new signals for the alkyl carbons of the amine.[1]

Table 3: Key IR Absorption Bands (cm⁻¹)

Compound	O-H (Carboxylic Acid)	C=O (Carboxylic Acid)	S=O (Sulfonyl)	N-H (Sulfonamide)
2-(Chlorosulfonyl)-3-methylbenzoic acid	2500-3300 (broad)	~1700	~1370, ~1180	-
N-Ethyl-3-methyl-2-(sulfamoyl)benzoic acid	2500-3300 (broad)	~1690	~1340, ~1160	~3300
3-Methyl-2-sulfobenzoic acid	2500-3300 (very broad)	~1700	~1250, ~1050	-

• Expert Insight: The S=O stretching frequencies are sensitive to the electronic environment. The conversion of the sulfonyl chloride to a sulfonamide typically results in a downward shift of these frequencies.[2] The appearance of an N-H stretch is a clear indicator of sulfonamide formation. For the sulfonic acid, the O-H stretch will be very broad, and the S=O stretches will be at lower wavenumbers compared to the sulfonyl chloride.

Table 4: Expected Mass Spectrometry Fragmentation

Compound	Molecular Ion (M)	Key Fragments
2-(Chlorosulfonyl)-3-methylbenzoic acid	[M]⁺˙ or [M-H]⁻	[M-Cl]⁺, [M-SO₂Cl]⁺, [M-COOH]⁺
N-Ethyl-3-methyl-2-(sulfamoyl)benzoic acid	[M+H]⁺ or [M-H]⁻	[M-H₂O]⁺, [M-SO₂]⁺˙, loss of the N-ethyl group
3-Methyl-2-sulfobenzoic acid	[M-H]⁻	[M-H₂O-SO₂]⁻, [M-SO₃]⁻

• Expert Insight: In electrospray ionization mass spectrometry (ESI-MS), sulfonamides often exhibit a characteristic loss of SO₂ (64 Da).[3] This fragmentation pathway can be a useful diagnostic tool. For the starting material, the isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) in the molecular ion and chlorine-containing fragments will be a distinctive feature.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Ethyl-3-methyl-2-(sulfamoyl)benzoic acid

• Dissolution: Dissolve 2-(Chlorosulfonyl)-3-methylbenzoic acid (1.0 eq) in a suitable aprotic solvent, such as tetrahydrofuran (THF), in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Place the flask in an ice bath and cool the solution to 0 °C.

• Amine Addition: Slowly add ethylamine (2.2 eq) to the cooled solution. An excess of the amine is used to react with the starting material and to neutralize the HCl byproduct.

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for 4 hours.

• Workup: Quench the reaction with water and acidify with 1M HCl. Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Protocol 2: NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh approximately 15-20 mg of the purified product and dissolve it in 0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using standard parameters, including a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H spectrum.

Protocol 3: ATR-FTIR Spectroscopy

• Background: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of the solid sample onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact and acquire the spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Protocol 4: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infusion: Infuse the sample solution into the ESI source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in both positive and negative ion modes to observe the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecular ions and their fragment ions.

Logical Framework for Spectroscopic Confirmation

The following diagram outlines the decision-making process for confirming the structure of the reaction product.

Caption: Decision tree for product identification based on key spectroscopic features.

Conclusion

The spectroscopic confirmation of reaction products of 2-(Chlorosulfonyl)-3-methylbenzoic acid is a systematic process that relies on the complementary information provided by NMR, IR, and MS. By carefully analyzing the changes in the spectra, particularly the appearance or disappearance of key functional group signals, researchers can confidently determine the outcome of their synthetic transformations. This guide provides a foundational framework for this analytical process, empowering scientists to ensure the structural integrity of their compounds and advance their research and development endeavors.

References

• PubMed. (2008, March 15). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. [Link]

• MDPI. (2021, August 23). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. [Link]

• SSRN. (n.d.). Chemical Data Collections article template. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. papers.ssrn.com [papers.ssrn.com]
• 3. mdpi.com [mdpi.com]

structure-activity relationship (SAR) studies of 2-(Chlorosulfonyl)-3-methylbenzoic acid analogs

An In-Depth Comparative Guide to the Structure-Activity Relationship (SAR) of 2-(Chlorosulfonyl)-3-methylbenzoic Acid Analogs

This guide provides a detailed exploration of the structure-activity relationships (SAR) for analogs derived from 2-(chlorosulfonyl)-3-methylbenzoic acid. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes data from multiple studies to illuminate the chemical nuances that drive biological activity. We will dissect the core scaffold, explore synthetic strategies for diversification, and analyze how specific structural modifications influence therapeutic potential, drawing parallels from broader studies on sulfonylurea and benzoic acid derivatives.

Introduction: The Versatile Scaffold of 2-(Chlorosulfonyl)-3-methylbenzoic Acid

The compound 2-(chlorosulfonyl)-3-methylbenzoic acid is a highly functionalized aromatic molecule, primarily valued as a reactive intermediate in chemical synthesis.[1] Its structure is characterized by three key functional groups attached to a benzene ring:

• A Carboxylic Acid (-COOH): This group is a crucial hydrogen bond donor and acceptor, often essential for interacting with the active sites of biological targets like enzymes and receptors.[2]

• A Chlorosulfonyl Group (-SO₂Cl): This is a highly reactive electrophilic group. Its primary role is to serve as a synthetic handle, most commonly reacting with primary or secondary amines to form a stable sulfonamide linkage (-SO₂NHR). This reaction is fundamental to the synthesis of a vast array of biologically active molecules.

• A Methyl Group (-CH₃): Positioned at the 3-position, this lipophilic group can influence the molecule's ability to cross biological membranes and can introduce steric effects that modulate binding to a target.[2]

The arrangement of these groups makes the parent molecule an ideal starting point for creating diverse libraries of compounds. By reacting the chlorosulfonyl group, a wide range of analogs can be generated, each with potentially unique biological properties. The resulting sulfonamide derivatives, particularly sulfonylureas, have demonstrated a remarkable breadth of therapeutic applications, including antidiabetic, antimicrobial, antifungal, anti-inflammatory, and herbicidal activities.[3][4] This guide will focus on establishing a predictive framework for how structural changes to this core scaffold impact biological function.

Synthetic Strategy for Analog Generation

The primary route for generating analogs of 2-(chlorosulfonyl)-3-methylbenzoic acid involves the reaction of the sulfonyl chloride with a diverse set of nucleophiles, predominantly amines, to yield a library of sulfonamides. This is a robust and well-established synthetic transformation.

Sources

• 1. 2-Chloro-3-methyl-4-(methylsulfonyl)benzoic acid|CAS 106904-09-0 [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. storage.googleapis.com [storage.googleapis.com]
• 4. researchgate.net [researchgate.net]

cross-reactivity assessment of probes derived from 2-(Chlorosulfonyl)-3-methylbenzoic acid

Publish Comparison Guide: Cross-Reactivity Assessment of Probes Derived from 2-(Chlorosulfonyl)-3-methylbenzoic Acid

Executive Summary: The Electrophile Trade-Off

Objective: This guide details the technical assessment of covalent probes derived from 2-(Chlorosulfonyl)-3-methylbenzoic acid (CMBA) . Context: The CMBA scaffold contains a sulfonyl chloride warhead. Historically used for non-specific protein labeling (e.g., Dansyl chloride) and chemical synthesis, this moiety is characterized by high intrinsic reactivity and low hydrolytic stability . Critical Insight: While CMBA-derived probes ensure rapid labeling of nucleophilic residues (Lys, Tyr, His), they suffer from significant off-target cross-reactivity compared to modern Sulfur(VI) Fluoride Exchange (SuFEx) alternatives. This guide provides a rigorous experimental framework to quantify this promiscuity and validate probe specificity.

Technical Profile & Mechanism of Action

The Scaffold: 2-(Chlorosulfonyl)-3-methylbenzoic acid.[1] Warhead: Sulfonyl Chloride (

). Mechanism: The sulfur atom acts as a hard electrophile. Upon nucleophilic attack by amino acid side chains, the chloride ion acts as a leaving group, forming a stable sulfonamide or sulfonate ester linkage.

Target Residues:

• Primary Targets:

  -amino group of Lysine (most common), Phenolic hydroxyl of Tyrosine .

• Secondary Targets: Imidazole of Histidine , Hydroxyl of Serine (catalytic).

Reaction Pathway Diagram

The following diagram illustrates the divergent pathways of the CMBA probe: productive labeling vs. hydrolytic deactivation.

Figure 1: Mechanistic bifurcation of Sulfonyl Chloride probes. High reactivity leads to competition between protein labeling and rapid hydrolysis.

Comparative Analysis: CMBA vs. Alternatives

The primary challenge with CMBA probes is distinguishing "site-specific" binding from "stochastic" surface labeling. The table below compares CMBA against the current gold standard (Sulfonyl Fluorides) and amine-reactive standards (NHS Esters).

Table 1: Performance Metrics of Electrophilic Warheads

Feature	Sulfonyl Chloride (CMBA)	Sulfonyl Fluoride (SuFEx)	NHS Ester
Reactivity	High (Non-discriminating)	Tunable (Context-dependent)	High (Fast kinetics)
Stability ( in PBS)	< 10–20 minutes	> 24 hours	< 1 hour
Primary Residue	Lys, Tyr, His (Promiscuous)	Tyr, Lys (Proximal to pocket)	Lys (Surface accessible)
Cell Permeability	Low (Hydrolyzes before entry)	High (Metabolically stable)	Low (Hydrolyzes rapidly)
Cross-Reactivity Risk	Critical (High background)	Low (Requires stabilization)	High (Labels all surface Lys)

Analyst Note: Use CMBA probes only when rapid, total protein labeling is required or when the target residue is hyper-reactive. For specific activity-based protein profiling (ABPP), Sulfonyl Fluorides are superior due to their requirement for specific protein-templated activation [1].

Protocol: Cross-Reactivity Assessment Workflow

To validate a CMBA-derived probe, you must prove it labels the intended target over the proteomic background.

Phase 1: Hydrolytic Stability Assay (The "Zero-Point" Check)

Before biological testing, determine how fast the probe degrades.

• Setup: Dissolve Probe (100 µM) in PBS (pH 7.4) with 10% DMSO.

• Monitoring: Analyze aliquots by LC-MS every 5 minutes for 1 hour.

• Criterion: If

  mins, the probe is unsuitable for live-cell assays and must be used in lysate only.

Phase 2: Gel-Based ABPP (Proteome Reactivity)

Assess the "smear" vs. "band" profile.

• Lysate Prep: Prepare proteome lysate (1 mg/mL) from relevant cell line (e.g., HEK293).

• Dose-Response: Incubate lysate with Probe (0.1, 1, 10, 50, 100 µM) for 30 mins at RT.

• Competition: Pre-incubate with 10x excess of free ligand (non-reactive) or parent scaffold to block specific sites.

• Readout: Click chemistry with Rhodamine-Azide

  SDS-PAGE In-gel Fluorescence.

• Interpretation:

  • Specific: Distinct bands that disappear with competitor.

  • Promiscuous: Vertical "smearing" or bands that do not compete out.

Phase 3: Site-ID via LC-MS/MS (The Definitive Proof)

Map the exact residue modified.

• Enrichment: Use a Biotin-conjugated analog of the CMBA probe.

• Digestion: Streptavidin enrichment followed by on-bead Trypsin digestion.

• Analysis: LC-MS/MS searching for the specific mass shift of the probe (+ mass of

  ).

• Validation: A specific probe will modify one residue (e.g., Tyr-104) in >80% of reads. A cross-reactive probe will show modification on multiple surface Lys/Tyr residues across diverse proteins.

Assessment Logic Diagram

Figure 2: Decision tree for validating sulfonyl chloride probe specificity.

References

• Jones, L. H. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Royal Society of Chemistry.

• Shannon, D. A., et al. (2012).[2] Sulfonyl fluoride analogues as activity-based probes for serine proteases. ChemBioChem.[2]

• Hester, K., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools. ACS Chemical Biology.

• Gu, C., et al. (2013). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. Chemistry & Biology.

• Cravatt, B. F., et al. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual Review of Biochemistry.

Sources

• 1. 2-(Chlorosulfonyl)-3-methylbenzoic acid | 926258-28-8 [sigmaaldrich.com]
• 2. Sulfonyl fluoride analogues as activity-based probes for serine proteases. — Oxford Neuroscience [neuroscience.ox.ac.uk]

head-to-head comparison of different synthetic methods for 2-(Chlorosulfonyl)-3-methylbenzoic acid

Executive Summary & Structural Challenge

2-(Chlorosulfonyl)-3-methylbenzoic acid (and its corresponding methyl ester) serves as a critical pharmacophore scaffold, particularly in the synthesis of sulfonylurea herbicides (e.g., Mesosulfuron-methyl, Triflusulfuron-methyl).

The Synthetic Challenge: The synthesis is defined by steric crowding . The target molecule features a 1,2,3-trisubstituted benzene ring. Placing the bulky chlorosulfonyl group (

) at position 2—sandwiched between a carboxylic acid (position 1) and a methyl group (position 3)—creates significant steric strain. Consequently, standard electrophilic aromatic substitution (EAS) methods fail to achieve the required regioselectivity, necessitating indirect "displacement" strategies.

This guide compares the two dominant synthetic methodologies:

• The "Classical" Sandmeyer-Meerwein Route (Diazotization).

• The "Modern" Oxidative Desulfurization Route (via Benzyl Thioether).

Method A: The Sandmeyer-Meerwein Reaction (Diazotization)

This is the historical standard for introducing sulfonyl chlorides into crowded aromatic systems. It relies on the conversion of an aniline precursor into a diazonium salt, which is then trapped by sulfur dioxide in the presence of a copper catalyst.[1]

Reaction Logic

• Precursor: 2-Amino-3-methylbenzoic acid (or methyl ester).

• Mechanism: Radical-mediated decomposition of the diazonium salt in the presence of

  .

• Regioselectivity: 100% (Pre-determined by the amine position).

Detailed Protocol

• Step 1: Diazotization

  • Dissolve 2-amino-3-methylbenzoic acid (1.0 eq) in concentrated

    (5.0 eq) and glacial acetic acid (solvent).

  • Cool to

    to .

  • Add aqueous

    (1.1 eq) dropwise, maintaining temperature . Stir for 45 mins. Critical: Ensure complete dissolution to prevent explosive solid diazonium buildup.

• Step 2: Sulfonyl Chloride Formation

  • In a separate vessel, prepare a saturated solution of

    gas in glacial acetic acid containing (0.05 eq) or .

  • Slowly cannulate the cold diazonium solution into the

    mixture at – .

  • Observation: Vigorous gas evolution (

    ) indicates reaction progress.

• Step 3: Isolation

  • Pour mixture into crushed ice. The product precipitates as a solid.[2][3] Filter and wash with cold water.

Expert Insight (Pros/Cons)

• Pros: High regiochemical fidelity; works well for the methyl ester derivative.

• Cons:

  • Safety Hazard: Diazonium salts of benzoic acids can form "inner salts" (benzenediazonium carboxylates) which are shock-sensitive explosives if allowed to dry.

  • Scale-up: Highly exothermic gas evolution (

    ) requires specialized heat exchange and venting on a kilo-scale.

  • Instability: The free acid product is prone to hydrolysis; immediate conversion to the ester or sulfonamide is recommended.

Method B: Oxidative Chlorination (The Thioether Route)

This method, favored in recent patent literature (e.g., CN112979506A), avoids the hazardous diazonium intermediate. It utilizes a Nucleophilic Aromatic Substitution (

) followed by oxidative chlorination.

Reaction Logic

• Precursor: Methyl 2-nitro-3-methylbenzoate.[4]

• Mechanism:

  displacement of the nitro group by a thiol surrogate (benzyl isothiourea), followed by oxidation of the sulfide to sulfonyl chloride.

• Regioselectivity: High (Driven by the activation of the nitro group).

Detailed Protocol

• Step 1:

  Displacement

  • Combine Methyl 2-nitro-3-methylbenzoate (1.0 eq) and Benzyl isothiourea hydrochloride (1.2 eq) in DMF or Acetonitrile.

  • Add base (

    or , 2.5 eq). Heat to – for 4–6 hours.

  • Mechanism:[4][5][6] The isothiourea hydrolyzes in situ to the thiolate, which displaces the nitro group.

  • Workup: Aqueous extraction to isolate the Benzyl thioether intermediate.

• Step 2: Oxidative Chlorination

  • Dissolve the thioether in

    (biphasic).

  • Cool to

    . Add gas or (bleach) with catalytic acid.

  • Reaction: The sulfur is oxidized to the sulfonyl chloride; the benzyl group is cleaved as benzyl chloride.

  • Isolation: Separation of the organic layer and crystallization.[4]

Expert Insight (Pros/Cons)

• Pros:

  • Safety: No explosion risk (unlike diazonium).

  • Robustness: The thioether intermediate is stable and can be stored.

  • Yield: Generally higher (65–75% overall) compared to the erratic yields of the Sandmeyer route.

• Cons: Requires the specific 2-nitro precursor, which may be costly.[7] Chlorine gas handling requires scrubbing.

Method C: Direct Chlorosulfonation (The "Negative Control")

Why not just react m-toluic acid with chlorosulfonic acid?

Do NOT use this method for the 2-isomer. Direct reaction of 3-methylbenzoic acid with

is governed by electronic directing effects.

• The

  group directs meta.[5]

• The

  group directs ortho/para.

• Result: The major product is 4-(chlorosulfonyl)-3-methylbenzoic acid or the 6-isomer . The 2-position is sterically blocked and electronically disfavored. This route is only useful if you desire the 4-isomer.

Head-to-Head Data Comparison

Feature	Method A: Sandmeyer (Diazotization)	Method B: Oxidative Chlorination (Thioether)	Method C: Direct Chlorosulfonation
Precursor	2-Amino-3-methylbenzoic acid	Methyl 2-nitro-3-methylbenzoate	3-Methylbenzoic acid
Regioselectivity	Excellent (100%)	Excellent (>98%)	Poor (Wrong Isomer)
Typical Yield	55–65%	68–75%	N/A for target
Safety Profile	High Risk (Explosive intermediate)	Moderate (Chlorine handling)	Moderate (Corrosive)
Scalability	Difficult (Heat/Gas management)	Good (Standard reactors)	Excellent
Cost	Moderate	High (Precursor cost)	Low
Primary Use	Lab scale / R&D	Pilot / Manufacturing	Wrong Target Synthesis

Pathway Visualization

Figure 1: Mechanistic Flow of Synthetic Architectures

Caption: Comparative workflow of Diazotization (A), Oxidative Chlorination (B), and the erroneous Direct Chlorosulfonation (C).

Practical Recommendations

• For Small Scale (<10g): The Sandmeyer Route (Method A) is often faster to implement if the amine precursor is on the shelf. The safety risks are manageable at this scale with proper shielding.

• For Scale-Up (>100g): The Oxidative Chlorination (Method B) is strongly recommended. It avoids the accumulation of energetic diazonium salts and provides a more controlled exotherm profile.

• Handling Note: The free acid form of the product is hygroscopic and hydrolytically unstable. It is standard practice to quench the reaction with methanol to isolate the Methyl ester form, which is a stable, crystalline solid suitable for storage.

References

• Patent CN112979506A (2021). Synthesis method of 2-chlorosulfonyl-3-methyl benzoate.[4][7] (Describes the modern benzyl isothiourea/oxidative route).

• US Patent 5,090,993 (1992). Sulfonylurea herbicides. (Describes the classical diazotization of 2-amino-3-methylbenzoic acid).

• ResearchGate . Continuous-Flow Diazotization for Efficient Synthesis of Methyl 2-(Chlorosulfonyl)benzoate. (Provides kinetic data on the instability of the diazonium intermediate).

• BenchChem Technical Support . Chlorosulfonation of Benzoic Acid Derivatives: Troubleshooting Regioselectivity. (Explains the failure of direct chlorosulfonation for ortho-substitution).

Sources

• 1. EP0983982A1 - Process for the preparation of aromatic or heteroaromatic sulfonyl chlorides - Google Patents [patents.google.com]
• 2. Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics [scirp.org]
• 3. Method for preparing 2-chloro-3-methyl-4-methylsulfonyl benzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. prepchem.com [prepchem.com]
• 7. CN103755603A - Preparation method for 2-amino sulfonyl-4-methylsalfonamido methyl benzoic acid methyl ester - Google Patents [patents.google.com]